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Compound of Interest

Compound Name: Antibacterial agent 46

Cat. No.: B13909910

In-depth Technical Guide: Antibacterial Agent 46

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibacterial agent 46 is a novel synthetic compound identified as a potent antibacterial
agent. It belongs to the class of 1,6-diazabicyclo[3.2.1]octan-7-one derivatives. This class of
molecules is of significant interest in the field of antibacterial research due to their primary
mechanism of action as -lactamase inhibitors. By neutralizing the bacterial defense
mechanism of -lactamase enzymes, these compounds can restore the efficacy of 3-lactam
antibiotics against resistant bacterial strains. This technical guide provides a comprehensive
overview of the chemical structure, properties, and available data on Antibacterial Agent 46.

Chemical Structure and Properties

Antibacterial Agent 46 is the internal designation for the compound with the chemical name
(2S,5R)-7-0x0-N-((S)-pyrrolidin-3-yl)-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Chemical Structure:
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Figure 1: Chemical structure of Antibacterial Agent 46.

Table 1. Chemical and Physical Properties

Property Value Reference
Molecular Formula C12H19N507S [1]
Molecular Weight 393.38 g/mol [1]

(2S,5R)-7-0x0-2-[[[(3S)-
pyrrolidine-3-

IUPAC Name carbonyllamino]carbamoyl]-1,6  [1]
-diazabicyclo[3.2.1]octan-6-yl]

hydrogen sulfate

CAS Number 1452461-36-7 [2]

Antibacterial Properties and Mechanism of Action
Antibacterial Spectrum
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While specific antibacterial activity data for Antibacterial Agent 46 is not publicly available in
the reviewed literature, compounds of the diazabicyclooctane (DBO) class are known to exhibit
potent activity against a wide range of Gram-negative bacteria that produce serine (3-
lactamases.

Mechanism of Action

The primary mechanism of action for Antibacterial Agent 46 and other DBO derivatives is the
inhibition of bacterial B-lactamase enzymes.[3][4][5] These enzymes are a major cause of
bacterial resistance to 3-lactam antibiotics such as penicillins and cephalosporins.

» Covalent Bonding: DBOs act as serine (3-lactamase inhibitors by forming a stable, covalent
acyl-enzyme intermediate with the serine residue in the active site of the [3-lactamase.[3]

e Inhibition of Penicillin-Binding Proteins (PBPs): Some DBOs also exhibit intrinsic
antibacterial activity by inhibiting Penicillin-Binding Proteins (PBPs), which are essential
enzymes for bacterial cell wall synthesis.[3] OP0595, a related DBO, was found to inhibit
PBP2 in several Enterobacteriaceae.[3]

o "Enhancer" Effect: Certain DBOs can act as "enhancers" for 3-lactam antibiotics, potentiating
their activity even in the absence of 3-lactamase production.[3] This synergistic effect is
thought to occur when the DBO and the 3-lactam agent target different PBPs.[3]

The proposed mechanism of action is visualized in the signaling pathway diagram below.
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Mechanism of Action of Diazabicyclooctane [3-Lactamase Inhibitors
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Synthesis Workflow of a DBO Intermediate

(2S, 5R)-5-((benzyloxy) amino)
piperidine-2-carboxylate oxalate

Ammonolysis
(NHs in MeOH)
(2S, 5R)-5-[(benzyloxy) amino]
piperidine-2-carboxamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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